Cas no 1261655-48-4 (3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile)

• Product Name: 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile
• CAS No: 1261655-48-4
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4801192
• Update Time: 2025-11-06

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-12-6-9(4-5-19)8-20-13(12)10-2-1-3-11(7-10)21-14(16,17)18/h1-3,6-8H,4H2
• InChI Key： VVIXNFMMTCNJOP-UHFFFAOYSA-N
• SMILES： FC1=CC(CC#N)=CN=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261655-48-4): An Overview

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261655-48-4) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile is composed of a pyridine ring, a fluorine atom, and a trifluoromethoxy-substituted phenyl group, along with a cyano group. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the fluorine atom in 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The trifluoromethoxy group, another key feature of this compound, has been shown to influence the electronic properties and binding affinity of molecules. This functional group can enhance the interaction with target proteins, potentially leading to more potent and selective drug candidates. The combination of these substituents in 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile makes it a promising lead compound for further optimization.

In terms of its synthetic accessibility, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile can be prepared through well-established synthetic routes. One common approach involves the coupling of 3-fluoro-2-chloropyridine with 3-trifluoromethoxybenzaldehyde followed by a cyano group introduction. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.

The biological activity of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile has been explored in several preclinical studies. Research has shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has demonstrated inhibitory effects on specific kinases, which are key regulators of cell proliferation and survival.

In addition to its potential therapeutic applications, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile has also been investigated for its use as a probe molecule in biochemical assays. Its unique structure and functional groups make it suitable for labeling and imaging studies, providing valuable insights into cellular processes and protein interactions.

The safety profile of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261655-48-4) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and promising biological activity make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.